Cas no 1368588-08-2 (2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one
• CAS No: 1368588-08-2
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6416433
• PubChem ID: 82407353
• Update Time: 2025-05-24

2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one
• Ethanone, 2-amino-1-(2-fluoro-4-methoxyphenyl)-
• EN300-1853503
• XXHOOSJWBBTRLA-UHFFFAOYSA-N
• SCHEMBL15632457
• 1368588-08-2
• 2-amino-1-(2-fluoro-4-methoxyphenyl)ethanone

• Inchi： 1S/C9H10FNO2/c1-13-6-2-3-7(8(10)4-6)9(12)5-11/h2-4H,5,11H2,1H3
• InChI Key： XXHOOSJWBBTRLA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OC)C=C1F)CN

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±32.0 °C(Predicted)
• pka: 6.85±0.29(Predicted)

Additional information on 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 1368588-08-2 and Product Name: 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one

The compound with the CAS number 1368588-08-2 and the product name 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a fluoro-substituted aromatic ring makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In the realm of modern medicinal chemistry, the strategic incorporation of fluorine atoms into organic molecules has been well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties. The fluoro-substituent in the para position relative to the methoxy group in 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one is particularly noteworthy, as it has been shown to enhance the molecule's interaction with biological targets. This phenomenon is attributed to the electron-withdrawing nature of fluorine, which can effectively increase the electrophilicity of adjacent functional groups, thereby facilitating more robust binding interactions.

Moreover, the amino group present in the molecule serves as a critical site for further derivatization. This functionality allows for the introduction of various pharmacophores or linking groups, enabling chemists to fine-tune the compound's biological activity. Recent studies have demonstrated that compounds bearing an amino group in a similar position are often potent inhibitors of enzymes involved in inflammatory pathways. Such enzymes play a pivotal role in diseases such as cancer, autoimmune disorders, and neurodegenerative conditions, making this class of molecules highly attractive for therapeutic intervention.

The methoxy group on the aromatic ring further contributes to the compound's complexity and potential utility. Methoxy-substituted aromatic compounds are frequently encountered in natural products and pharmaceuticals due to their favorable electronic properties and metabolic stability. In 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one, the methoxy group is positioned ortho to the fluoro substituent, creating a system that may exhibit enhanced lipophilicity while maintaining good solubility characteristics. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one might behave within biological systems. These studies have suggested that the compound may interact with target proteins through multiple binding modes, enhancing its potential as a lead compound for drug discovery programs.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays have shown promising results in terms of inhibitory effects on certain enzymes and receptors relevant to human health. For instance, preliminary data indicate that derivatives of this scaffold may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Such findings are particularly encouraging given the growing recognition of inflammation as a central mechanism in various chronic diseases.

The synthesis of 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of precursor molecules while maintaining high yields and purity standards. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired aromatic core structure efficiently. Additionally, protecting group strategies have been employed to ensure that reactive sites are selectively modified without unwanted side reactions.

As research progresses, it is anticipated that libraries containing analogs of 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one will be developed to explore new therapeutic possibilities further. High-throughput screening techniques combined with machine learning algorithms are being utilized to accelerate this process by predicting biological activities based on structural features alone. This approach not only saves time but also allows for more targeted experimentation once promising candidates are identified.

The integration of computational biology with experimental pharmacology has also been instrumental in understanding how compounds like 1368588-08-2 interact with living systems at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance spectroscopy provide high-resolution images of protein-ligand complexes, allowing researchers to refine their understanding of binding mechanisms and design more effective drugs.

Future directions for research on this compound include exploring its potential as an intermediate for larger drug molecules or developing novel formulations that enhance its bioavailability or targeted delivery capabilities. The versatility inherent in its structure makes it an excellent candidate for further chemical exploration within both academic institutions and industrial research settings.

In conclusion,1368588-08-2, identified through its product name 2-amino-1-(2-fluoro-4-methoxyphenyl)ethan-1-one, exemplifies how sophisticated molecular design can yield compounds with significant therapeutic potential across multiple disease areas. Its unique combination of structural features—specifically including an amino group,fluoro-substituent,and methoxy group—positions it as a valuable building block for future medicinal chemistry endeavors aimed at improving human health outcomes through innovative drug development strategies.